Cas no 2200177-85-9 (1,4-dimethyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 1,4-dimethyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 2200177-85-9
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 5325530
• Update Time: 2025-11-01

1,4-dimethyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 2,4-dimethyl-5-pyridin-2-yl-1,2,4-triazol-3-one

• Inchi： 1S/C9H10N4O/c1-12-8(11-13(2)9(12)14)7-5-3-4-6-10-7/h3-6H,1-2H3
• InChI Key： QNMIUXBILVTORT-UHFFFAOYSA-N
• SMILES： O=C1N(C)N=C(C2C=CC=CN=2)N1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 0.5
• Topological Polar Surface Area: 48.8

Additional information on 1,4-dimethyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

Research Brief on 1,4-dimethyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS: 2200177-85-9)

1,4-dimethyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS: 2200177-85-9) is a heterocyclic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound belongs to the 1,2,4-triazol-5-one class, which is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have explored the structural modifications of this scaffold to enhance its bioactivity and selectivity. The presence of the pyridinyl moiety in the structure is particularly noteworthy, as it may contribute to improved binding affinity with biological targets.

A recent study published in the Journal of Medicinal Chemistry investigated the synthesis and biological evaluation of 1,4-dimethyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one derivatives. The researchers employed a multi-step synthetic route to obtain the target compound, followed by characterization using NMR, mass spectrometry, and X-ray crystallography. The study revealed that the compound exhibits moderate inhibitory activity against certain kinase enzymes, which are implicated in cancer progression.

Another significant finding comes from a preclinical study that evaluated the compound's potential as an anti-inflammatory agent. The results demonstrated that 1,4-dimethyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one effectively reduced the production of pro-inflammatory cytokines in vitro, suggesting its potential utility in treating inflammatory diseases. However, further in vivo studies are required to confirm these findings and assess the compound's pharmacokinetic properties.

In addition to its therapeutic potential, the compound has also been explored for its role in chemical biology. A recent report highlighted its use as a molecular probe to study protein-ligand interactions. The pyridinyl group in the compound facilitates hydrogen bonding and π-π stacking interactions, making it a valuable tool for investigating binding mechanisms in biological systems.

Despite these promising findings, challenges remain in the development of 1,4-dimethyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one as a drug candidate. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and rigorous preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound toward clinical applications.

In conclusion, 1,4-dimethyl-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS: 2200177-85-9) represents a promising scaffold in medicinal chemistry with diverse biological activities. Ongoing research is expected to uncover new insights into its mechanism of action and therapeutic potential, paving the way for its future development as a novel drug candidate.